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Compound of Interest

Compound Name: Lanthanum(III) nitrate

Cat. No.: B157870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the

synthesis of lanthanum-based nanoparticles using the co-precipitation method with

Lanthanum(III) nitrate as a primary precursor. This method is highlighted for its simplicity,

cost-effectiveness, and ability to control particle size.[1][2] The synthesized nanoparticles,

particularly lanthanum oxide (La₂O₃) and lanthanum phosphate (LaPO₄), have significant

potential in various biomedical applications, including drug delivery, bioimaging, and cancer

therapy.[3][4][5]

Overview of Applications
Lanthanum-based nanoparticles are gaining considerable attention in the biomedical field due

to their unique physicochemical properties.[6] Their applications are diverse and expanding:

Drug Delivery: These nanoparticles can serve as carriers for anticancer drugs, offering

possibilities for targeted and controlled release.[4][5] Lanthanum oxide nanosheets have

demonstrated a remarkable drug loading capacity.[7] For instance, lanthanum-doped

phosphate glass nanoparticles have been shown to provide sustained release of antibiotics

like ciprofloxacin.[8][9]
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Cancer Therapy and Theranostics: Lanthanum oxide nanoparticles have been investigated

for their cytotoxicity against cancer cells, such as human cervical cancer (HeLa) cells and

glioblastoma cells.[10][11] They can also enhance the efficacy of existing treatments like

radiation therapy and chemotherapy.[11] Furthermore, lanthanide-doped nanoparticles can

be used as contrast agents in magnetic resonance imaging (MRI) and for near-infrared (NIR)

dual-modal imaging, combining diagnostics and therapy (theranostics).[5]

Bioimaging: The luminescent properties of lanthanide-doped nanoparticles make them

suitable for various bioimaging techniques, including fluorescence microscopy.[4]

Gene Delivery: Lanthanum phosphate nanoparticles have been successfully used to deliver

siRNA for cancer treatment, demonstrating significant tumor growth inhibition in preclinical

models.[12]

Experimental Protocols
The following protocols detail the co-precipitation synthesis of Lanthanum Oxide (La₂O₃) and

Lanthanum Phosphate (LaPO₄) nanoparticles.

Synthesis of Lanthanum Oxide (La₂O₃) Nanoparticles
This protocol is a cost-effective method for producing La₂O₃ nanoparticles at room

temperature.[6]

Materials:

Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

Sodium hydroxide (NaOH)

Deionized water

Ethanol

Equipment:

Beakers
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Magnetic stirrer

Burette or dropping funnel

Centrifuge

Muffle furnace

Crucible

Procedure:

Precursor Solution Preparation: Prepare a 0.1 M solution of Lanthanum(III) nitrate
hexahydrate by dissolving the appropriate amount in deionized water with constant stirring

for 30 minutes at room temperature.[1][13]

Precipitating Agent Preparation: Prepare a 0.3 M aqueous solution of sodium hydroxide.[1]

Co-precipitation: While vigorously stirring the lanthanum nitrate solution, add the NaOH

solution dropwise. A milky white precipitate of lanthanum hydroxide (La(OH)₃) will form.[10]

Aging: Allow the mixture to stir for an additional hour.[10]

Washing: Centrifuge the suspension at 15,000 rpm for 15 minutes to separate the

precipitate.[10] Wash the precipitate multiple times with deionized water and ethanol to

remove any unreacted substances.[1]

Drying: Dry the washed precipitate in a muffle furnace.[10]

Calcination: Calcine the dried lanthanum hydroxide powder in a crucible at a temperature

between 600°C and 900°C for 2-4 hours to obtain lanthanum oxide (La₂O₃) nanoparticles.

[14][15]

Synthesis of Lanthanum Phosphate (LaPO₄)
Nanoparticles for Drug/Gene Delivery
This protocol is adapted for biomedical applications, focusing on the formation of lanthanum

phosphate nanoparticles suitable for encapsulating therapeutic agents like siRNA.[12]
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Materials:

Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

Disodium hydrogen phosphate (Na₂HPO₄) or other phosphate source

Chitosan (for coating, optional but recommended for stability and mucoadhesion)[12]

Therapeutic agent (e.g., siRNA)

Nuclease-free water

Equipment:

Magnetic stirrer

Vortex mixer

Centrifuge

Procedure:

siRNA-Phosphate Solution: Prepare a solution of the therapeutic agent (e.g., siRNA) with the

phosphate source in nuclease-free water.

Lanthanum Solution: Prepare a separate solution of Lanthanum(III) nitrate.

Co-precipitation: Add the lanthanum nitrate solution to the siRNA-phosphate solution under

gentle vortexing. The pH-responsive interaction between lanthanum and phosphate ions will

lead to the formation of siRNA-loaded lanthanum phosphate nanoparticles.[12]

Chitosan Coating (Optional): To improve stability and mucoadhesion, a chitosan solution can

be added to the nanoparticle suspension. Chitosan forms an outer shell, controlling the

growth of the lanthanum phosphate complexes.[12]

Purification: The resulting nanoparticle suspension can be purified by centrifugation to

remove any unreacted components.
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Data Presentation
The following tables summarize quantitative data from various studies on the synthesis and

application of lanthanum-based nanoparticles.

Table 1: Synthesis Parameters for Lanthanum Oxide (La₂O₃) Nanoparticles via Co-precipitation

Precursor
(Lanthan
um Salt)

Molarity
of
La(NO₃)₃·
6H₂O

Precipitat
ing Agent

Molarity
of NaOH

Calcinati
on
Temperat
ure (°C)

Resulting
Particle
Size (nm)

Referenc
e

La(NO₃)₃·6

H₂O
0.1 M NaOH 0.3 M

Not

specified

(uncalcined

)

41-47 [1]

La(NO₃)₃·6

H₂O
0.1 M NaOH 0.3 M

Not

specified
7.13 - 7.92 [6]

La(NO₃)₃·6

H₂O
0.1 M NaOH 10 M

Not

specified

~200

(spherical)
[10]

Lanthanum

Acetate

Not

specified
Na₂CO₃

Not

specified
600

Not

specified
[16]

Table 2: Applications and Characterization of Lanthanum-Based Nanoparticles
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Nanoparticle
Type

Application Key Finding
Resulting
Particle Size
(nm)

Reference

La₂O₃

Anticancer

Activity (HeLa

cells)

IC50 value of

149.22 µg/ml
~200 [10]

LaPO₄-C

Heavy Metal

Adsorption

(Pb²⁺)

Max. adsorption

capacity: 333.33

mg g⁻¹

30-40 [17]

LaPO₄
Radionuclide

Carrier (²²³Ra)

>99.9% retention

of ²²³Ra over 27

days

3.4 (core), 6.3

(core+2 shells)
[18]

Chitosan-coated

LaP/siRNA

Colorectal

Cancer Therapy

Significant tumor

growth inhibition
Not specified [12]

Visualizations
Diagram 1: Experimental Workflow for La₂O₃ Nanoparticle Synthesis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.hilarispublisher.com/open-access/synthesis-structural-morphological-optical-and-biological-evaluation-of-lanthanum-oxide-nanoparticles-using-coprecipitat.pdf
https://pubs.rsc.org/en/content/articlelanding/2025/nj/d5nj00371g
https://www.researchgate.net/publication/275362160_Synthesis_and_characterization_of_lanthanum_phosphate_nanoparticles_as_carriers_for_223Ra_and_225Ra_for_targeted_alpha_therapy
https://pubmed.ncbi.nlm.nih.gov/32860924/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation

Reaction

Purification & Processing

Final Product

0.1M La(NO₃)₃·6H₂O Solution

Co-precipitation
(Dropwise addition with stirring)

0.3M NaOH Solution

Aging
(1 hour)

Centrifugation & Washing
(Water & Ethanol)

Drying

Calcination
(600-900°C)

La₂O₃ Nanoparticles

Click to download full resolution via product page

Caption: Workflow for La₂O₃ nanoparticle synthesis.

Diagram 2: Role of Lanthanum Phosphate Nanoparticles in siRNA Delivery for Cancer Therapy
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Nanoparticle Formulation
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Caption: siRNA delivery using LaPO₄ nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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